Cas no 2138392-89-7 (5-Tert-butyl-2-cyclobutylfuran-3-carbaldehyde)

• Product Name: 5-Tert-butyl-2-cyclobutylfuran-3-carbaldehyde
• CAS No: 2138392-89-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6422717
• PubChem ID: 165451239
• Update Time: 2025-06-30

5-Tert-butyl-2-cyclobutylfuran-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-705282
• 5-tert-butyl-2-cyclobutylfuran-3-carbaldehyde
• 2138392-89-7
• 5-Tert-butyl-2-cyclobutylfuran-3-carbaldehyde

• Inchi： 1S/C13H18O2/c1-13(2,3)11-7-10(8-14)12(15-11)9-5-4-6-9/h7-9H,4-6H2,1-3H3
• InChI Key： JKLVFWYFMIFNNW-UHFFFAOYSA-N
• SMILES： O1C(=CC(C=O)=C1C1CCC1)C(C)(C)C

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-Tert-butyl-2-cyclobutylfuran-3-carbaldehyde

5-Tert-butyl-2-cyclobutylfuran-3-carbaldehyde: A Comprehensive Overview

The compound 5-Tert-butyl-2-cyclobutylfuran-3-carbaldehyde (CAS No. 2138392-89-7) is a fascinating molecule with a unique structure that has garnered attention in various scientific domains. This compound belongs to the class of aldehydes and features a furan ring substituted with a tert-butyl group and a cyclobutyl group. The presence of these substituents imparts distinctive chemical and physical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 5-Tert-butyl-2-cyclobutylfuran-3-carbaldehyde in the field of drug discovery. Its structural complexity provides a platform for exploring novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer research. The furan ring, known for its aromaticity, serves as a versatile scaffold for further functionalization, enabling researchers to investigate its interactions with biological targets such as enzymes and receptors.

The synthesis of 5-Tert-butyl-2-cyclobutylfuran-3-carbaldehyde involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. These methods have been optimized to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The stability of the molecule under various conditions has also been extensively studied, revealing its resilience to thermal and oxidative degradation.

In terms of spectroscopic analysis, 5-Tert-butyl-2-cyclobutylfuran-3-carbaldehyde exhibits characteristic absorption bands in UV-vis spectroscopy, which are indicative of its conjugated system. NMR studies have provided insights into the spatial arrangement of the substituents, confirming the presence of axial chirality due to the cyclobutane ring. These findings are crucial for understanding its reactivity and potential for enantioselective synthesis.

Environmental considerations have also been addressed in recent research on this compound. Studies on its biodegradation pathways suggest that it undergoes microbial transformation under aerobic conditions, minimizing its ecological footprint. This information is vital for assessing its safety in industrial applications and ensuring compliance with environmental regulations.

Furthermore, computational chemistry has played a pivotal role in elucidating the electronic structure and reactivity of 5-Tert-butyl-2-cyclobutylfuran-3-carbaldehyde. Density functional theory (DFT) calculations have revealed key insights into its frontier molecular orbitals, which are essential for predicting its reactivity in various chemical transformations. These computational studies complement experimental data, providing a holistic understanding of the compound's behavior.

In conclusion, 5-Tert-butyl-2-cyclobutylfuran-3-carbaldehyde (CAS No. 2138392-89-7) stands out as a promising molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future research and development endeavors.